Cas no 549547-34-4 (4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride)

• Product Name: 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride
• CAS No: 549547-34-4
• MF: C₁₂H₆Cl₂F₂O₃S
• MW: 339.142047405243
• MDL: MFCD11865324
• CID: 365974
• PubChem ID: 11724737
• Update Time: 2025-05-24

4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride
• 4-(4-chlorophenoxy)-3,5-difluorobenzenesulfonyl chloride
• Benzenesulfonyl chloride,4-(4-chlorophenoxy)-3,5-difluoro-
• Benzenesulfonyl chloride,4-(4-chlorophenoxy)-3,5-difluoro
• 4-(4-chlorophenoxy)-3,5-difluorobenzene-1-sulfonyl chloride
• C12H6Cl2F2O3S
• BCP23329
• 7990AB
• AX8162684
• 4-(4-chlorophenoxy)-3,5-difluorobenzene-1-sulf onyl chloride
• Benzenesulfonyl chloride, 4-(4-chlorophenoxy)-3,5-difluoro-
• SCHEMBL282516
• AS-70903
• A847810
• MFCD11865324
• CS-0043236
• DTXSID70471167
• D72258
• FT-0730436
• ZWA54734
• 549547-34-4
• AKOS015900550
• DB-002126

• MDL： MFCD11865324
• Inchi： 1S/C12H6Cl2F2O3S/c13-7-1-3-8(4-2-7)19-12-10(15)5-9(6-11(12)16)20(14,17)18/h1-6H
• InChI Key： NBWITVOFJWJOEF-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=C(C=1)F)OC1C=CC(=CC=1)Cl)F)(=O)=O

Computed Properties

• Exact Mass: 337.93800
• Monoisotopic Mass: 337.9382769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 4.3

Experimental Properties

• Density: 1.562±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 341.102 °C at 760 mmHg
• Flash Point: 160.093 °C
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 51.75000
• LogP: 5.41880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride

Introduction to 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride (CAS No. 549547-34-4)

4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride (CAS No. 549547-34-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a chlorophenyl ether moiety and a difluorobenzene sulfonyl chloride group. These structural elements contribute to its reactivity and potential applications in various chemical syntheses and pharmaceutical developments.

The chlorophenyl ether moiety in 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride imparts lipophilic properties, making it an attractive candidate for the design of bioactive molecules. The presence of the difluorobenzene sulfonyl chloride group enhances the compound's reactivity, particularly in nucleophilic substitution reactions. This reactivity is crucial for the synthesis of complex organic molecules, including those with potential therapeutic applications.

Recent studies have explored the use of 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the synthesis and biological evaluation of a series of derivatives derived from this compound. The researchers found that these derivatives exhibited potent inhibitory activity against specific enzymes involved in various disease pathways, such as kinases and proteases. This finding highlights the potential of 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride as a lead compound for drug discovery.

In addition to its pharmaceutical applications, 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride has been investigated for its use in materials science. A study published in the Journal of Materials Chemistry C (2021) explored the synthesis and characterization of polymer materials incorporating this compound. The researchers demonstrated that the incorporation of 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride into polymer chains resulted in enhanced thermal stability and mechanical properties. These findings suggest potential applications in advanced materials for electronic devices and coatings.

The synthesis of 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride typically involves multi-step reactions, including nucleophilic substitution and sulfonation processes. A detailed synthetic route has been reported in several research articles, providing valuable insights into the optimization of reaction conditions to achieve high yields and purity. For example, a study published in the Tetrahedron Letters (2020) described an efficient synthetic method that utilized microwave-assisted reactions to enhance the yield and reduce reaction times.

The safety and environmental impact of 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride are also important considerations. While this compound is not classified as a hazardous material under current regulations, it is essential to handle it with appropriate precautions due to its reactivity and potential health effects. Researchers are continuously evaluating the toxicological profile of this compound to ensure its safe use in various applications.

In conclusion, 4-(4-Chlorophenoxy)-3,5-difluorobenzene-1-sulfonylchloride (CAS No. 549547-34-4) is a promising compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an attractive candidate for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.